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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B1154516

Technical Guide: 29-Hydroxyfriedelan-3-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties of 29-
Hydroxyfriedelan-3-one, a pentacyclic triterpenoid of interest in natural product chemistry and
drug discovery. The information is compiled for easy reference by researchers and
professionals in related fields.

Core Molecular Data

The fundamental molecular characteristics of 29-Hydroxyfriedelan-3-one are summarized
below. This data is essential for analytical studies, molecular modeling, and chemical synthesis.

Property Value Source
Molecular Formula C30H5002 [11121[3114]
Molecular Weight 442.7 g/mol [11[3114]
Exact Mass 442.381080833 Da [1]

CAS Number 39903-21-4 [1][2][3]
Class Triterpenoids [11[31[5]
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Physicochemical Properties

A collection of computed and experimentally determined physical and chemical properties of
29-Hydroxyfriedelan-3-one are presented here. These properties are critical for
understanding the compound's behavior in various solvents and biological systems.

Property Value

Melting Point 262-265 °C

Boiling Point 514.1+23.0 °C at 760 mmHg
Density 1.0+0.1 g/cm3

Flash Point 217.4+15.2 °C

PSA (Polar Surface Area) 37.3A2

XLogP3 8.86

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or extraction of 29-
Hydroxyfriedelan-3-one are not readily available in the public domain. However, the scientific
literature indicates that the primary methods for obtaining this compound are through isolation
from natural sources and chemical synthesis.[6]

General Isolation and Characterization Workflow:

The typical procedure for isolating 29-Hydroxyfriedelan-3-one from plant sources, such as
Tripterygium hypoglaucum, Celastrus vulcanicola, and Salacia chinensis, involves a multi-step
process.[1] This process generally includes extraction, fractionation, and purification, followed
by structure elucidation.
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Figure 1: A generalized workflow for the isolation and characterization of 29-Hydroxyfriedelan-
3-one from a plant source.

Biological Activity and Signaling Pathways

29-Hydroxyfriedelan-3-one belongs to the friedelane class of triterpenes, which are known for
a wide range of biological activities, including anti-tumor, anti-inflammatory, and antimicrobial
effects.[7][8] However, specific signaling pathways directly modulated by 29-Hydroxyfriedelan-
3-one are not extensively detailed in the reviewed literature. Research into the precise
molecular targets and mechanisms of action for this compound is an ongoing area of
investigation. The diagram below illustrates a hypothetical workflow for investigating the
biological activity of a novel compound like 29-Hydroxyfriedelan-3-one.
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Figure 2: A conceptual workflow for the investigation of the biological activity and signaling
pathways of a natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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